Sodium 2-[4-(furan-2-yl)-5-methyl-1,3-thiazol-2-yl]acetate

• IUPAC Name: sodium;2-[4-(furan-2-yl)-5-methyl-1,3-thiazol-2-yl]acetate
• InChI: InChI=1S/C10H9NO3S.Na/c1-6-10(7-3-2-4-14-7)11-8(15-6)5-9(12)13;/h2-4H,5H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key: GWPYWHOYWCXOPS-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(N=C(S1)CC(=O)[O-])C2=CC=CO2.[Na+]
• Molecular Formula: C10H8NNaO3S
• Molecular Weight: 245.23 g/mol
• CAS No.: 1909336-87-3

Description

Sodium 2-[4-(furan-2-yl)-5-methyl-1,3-thiazol-2-yl]acetate is a chemical compound with the CAS Number: 1909336-87-3. It has a molecular weight of 245.23. The compound is stored at room temperature and is available in powder form. The IUPAC name for this compound is sodium 2-(4-(furan-2-yl)-5-methylthiazol-2-yl)acetate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9NO3S.Na/c1-6-10(7-3-2-4-14-7)11-8(15-6)5-9(12)13;/h2-4H,5H2,1H3,(H,12,13);/q;+1/p-1. This code provides a standard way to encode the compound’s structure and can be used to generate a 3D model.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 245.23.

Scientific Research Applications

Chemical Transformations and Synthesis

Studies have delved into the chemical behaviors of related compounds, showcasing their potential in creating various chemical structures. For instance, transformations under the action of bases have been observed to decompose compounds with similar structures, leading to the formation of labile acetylene thiolates and stable 2-methylthioethynylfurans (R. Maadadi, L. M. Pevzner, M. Petrov, 2017). Such reactions underline the versatility of these compounds in synthetic chemistry, enabling the development of new materials and drugs.

Catalytic Applications

Sodium acetate has been identified as a catalyst in various multi-component reactions, offering a pathway to efficiently synthesize complex molecules. One study highlighted its role in facilitating the assembly of salicylaldehydes, malononitrile, and 3-methyl-2-pyrazolin-5-one, leading to high yields of substituted 2-amino-4-(1H-pyrazol-4-yl)-4H-chromenes (M. Elinson, Ruslan F. Nasybullin, F. V. Ryzhkov, M. Egorov, 2014). This process exemplifies the compound's utility in streamlining the synthesis of potentially therapeutic agents.

Biological Activities

The biological activities of related compounds have been a focal point, with certain derivatives exhibiting significant pharmacological properties. For example, derivatives of 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiones have been studied for their analgesic activity, revealing that some compounds exhibit moderate activity comparable to known analgesics. This suggests potential applications in developing new pain management therapies (D. Danilchenko, 2018).

Antimicrobial and Anti-inflammatory Properties

Further research into thiazolopyrimidine derivatives has shown promising antinociceptive and anti-inflammatory properties, which could be harnessed for medical applications. These findings underscore the potential of sodium 2-[4-(furan-2-yl)-5-methyl-1,3-thiazol-2-yl]acetate related compounds in contributing to the development of new therapeutic agents (T. Selvam, V. Karthik, Vijayaraj Kumar Palanirajan, M. Ali, 2012).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.